Nuclear magnetic resonance evidence of conformational isomerism in substituted prolines
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690000386
Abstract
Hindered rotation in the urethane link of N-benzyloxycarbonyl- and N-t-butoxycarbonyl-L-proline esters is revealed by n.m.r. spectroscopy.
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